Cas no 117659-52-6 ((R)-N-benzyl-1-(pyrrolidin-2-yl)methanamine)

• Product Name: (R)-N-benzyl-1-(pyrrolidin-2-yl)methanamine
• CAS No: 117659-52-6
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5215781
• Update Time: 2025-05-19

(R)-N-benzyl-1-(pyrrolidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (R)-N-benzyl-1-(pyrrolidin-2-yl)methanamine

• Inchi： 1S/C12H18N2/c1-2-5-11(6-3-1)9-13-10-12-7-4-8-14-12/h1-3,5-6,12-14H,4,7-10H2/t12-/m1/s1
• InChI Key： CKJNLWALFAFBHN-GFCCVEGCSA-N
• SMILES： C([C@@H]1NCCC1)NCC1C=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (R)-N-benzyl-1-(pyrrolidin-2-yl)methanamine

Comprehensive Overview of (R)-N-benzyl-1-(pyrrolidin-2-yl)methanamine (CAS No. 117659-52-6)

(R)-N-benzyl-1-(pyrrolidin-2-yl)methanamine (CAS No. 117659-52-6) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its pyrrolidine backbone and benzyl substitution, has garnered attention due to its structural uniqueness and versatile applications. Researchers are increasingly exploring its role in asymmetric synthesis, drug discovery, and as a building block for bioactive molecules. The enantiopure (R)-configuration of this compound further enhances its value in stereoselective reactions, making it a subject of interest in modern organic chemistry.

In recent years, the demand for chiral amines like (R)-N-benzyl-1-(pyrrolidin-2-yl)methanamine has surged, driven by advancements in catalysis and medicinal chemistry. Its pyrrolidine ring is a common motif in FDA-approved drugs, particularly in neurology and oncology. This compound's benzylamine moiety also contributes to its lipophilicity, which is crucial for membrane permeability in drug design. As the pharmaceutical industry shifts toward precision medicine, the need for high-purity chiral intermediates such as CAS No. 117659-52-6 continues to grow.

From a synthetic perspective, (R)-N-benzyl-1-(pyrrolidin-2-yl)methanamine is often synthesized via stereocontrolled methods like asymmetric hydrogenation or enzymatic resolution. Its pyrrolidin-2-yl group can act as a ligand in metal-catalyzed reactions, a feature exploited in green chemistry initiatives. Environmental concerns have led researchers to explore solvent-free or biocatalytic routes for producing such compounds, aligning with the global push for sustainable synthesis.

The compound's relevance extends to computational chemistry, where its molecular interactions are modeled for virtual screening campaigns. With the rise of AI-driven drug discovery, datasets containing 117659-52-6 are used to train algorithms for predicting ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This intersection of cheminformatics and experimental validation highlights the compound's multidisciplinary appeal.

Quality control of (R)-N-benzyl-1-(pyrrolidin-2-yl)methanamine relies on advanced analytical techniques such as HPLC, NMR, and mass spectrometry. The enantiomeric excess (ee) is a critical parameter, often exceeding 99% for pharmaceutical-grade material. Suppliers emphasize batch-to-batch consistency, a key concern for end-users in regulated industries. Storage recommendations typically include anhydrous conditions and inert atmospheres to preserve the compound's stability.

Emerging applications of CAS No. 117659-52-6 include its use in peptide mimetics and covalent inhibitors. The protonatable nitrogen in its pyrrolidine ring makes it valuable for modulating pH-dependent activity in biological systems. Recent patent literature reveals its incorporation into kinase inhibitors and GPCR-targeted compounds, reflecting broader trends in targeted therapy development.

For researchers sourcing this compound, considerations include scalability of synthesis and intellectual property status. While 117659-52-6 itself isn't patent-protected, derivatives may have composition-of-matter claims. The compound's handling precautions (standard for amine derivatives) and regulatory compliance documentation are frequently searched topics among laboratory professionals.

In conclusion, (R)-N-benzyl-1-(pyrrolidin-2-yl)methanamine represents a compelling case study in chiral chemistry's evolution. Its dual functionality as a building block and pharmacophore ensures sustained relevance across academic and industrial research. As structure-activity relationship studies become more sophisticated, compounds like CAS No. 117659-52-6 will remain indispensable tools for molecular innovation.